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Compound of Interest

Compound Name: visamminol-3'-O-glucoside

Cat. No.: B13423743

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
visamminol-3'-O-glucoside. The following procedures are based on general laboratory safety
protocols and chemical waste management principles, designed to ensure the safety of
personnel and minimize environmental impact. As no specific safety data sheet (SDS) with
comprehensive disposal guidelines for visamminol-3'-O-glucoside is readily available, a
conservative approach treating the compound as a potentially bioactive, non-acutely hazardous
chemical is recommended.

Chemical and Physical Properties

A summary of the known properties of visamminol-3'-O-glucoside is provided below. This
information is crucial for the correct handling and segregation of the chemical waste.
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Property Value Reference
CAS Number 2254096-98-3 [1]
Molecular Formula C21H26010 [1]
Appearance Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone, etc.

A chromone glycoside with
various reported biological
activities for the general class
Biological Activity of compounds.[2][3][4] It has
exhibited weak cytotoxicity
against certain cancer cell

lines.

Experimental Protocols: Proper Disposal Procedure

The following step-by-step protocol should be followed for the disposal of visamminol-3'-O-

glucoside and its contaminated materials.
1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-
resistant gloves, when handling visamminol-3'-O-glucoside and its waste.

2. Waste Segregation:
e Solid Waste:

o Unused or expired pure visamminol-3'-O-glucoside powder should be collected in a
dedicated, clearly labeled hazardous waste container.

o Contaminated materials such as gloves, weighing paper, and pipette tips should be placed
in a separate, sealed, and labeled container for solid chemical waste. Do not mix with
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general laboratory trash.

Liquid Waste:

o Solutions containing visamminol-3'-O-glucoside should be collected in a dedicated, leak-
proof, and clearly labeled liquid hazardous waste container.

o Ensure the container is compatible with the solvents used (e.g., glass for chlorinated
solvents).[5]

o Do not pour solutions of visamminol-3'-O-glucoside down the drain.[6]
Sharps Waste:

o Needles, syringes, or any other contaminated sharps must be disposed of in a designated
sharps container that is puncture-resistant and leak-proof.

. Waste Container Labeling:
All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "visamminol-3'-O-glucoside" and the
solvent(s) if it is a liquid waste.

Indicate the approximate concentration or quantity of the waste.
Include the date when the waste was first added to the container.
. Storage of Chemical Waste:

Store waste containers in a designated and secure satellite accumulation area within the
laboratory.[6][7]

Ensure that incompatible waste types are segregated to prevent accidental reactions.[7] For
example, store organic solvent waste separately from aqueous waste.

Keep all waste containers tightly sealed when not in use to prevent spills or the release of
vapors.[5]
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5. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal contractor.

» Follow all institutional and local regulations for the disposal of chemical waste.[8][9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
visamminol-3'-O-glucoside waste.
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Caption: Disposal workflow for visamminol-3'-O-glucoside waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.biocrick.com/Visamminol-3-O-glucoside-BCX1504.html
https://www.biocrick.com/Visamminol-3-O-glucoside-BCX1504.html
https://www.mdpi.com/1420-3049/26/24/7646
https://www.mdpi.com/1420-3049/26/24/7646
https://pubmed.ncbi.nlm.nih.gov/34946728/
https://pubmed.ncbi.nlm.nih.gov/34946728/
https://www.researchgate.net/publication/357120176_Naturally_Occurring_Chromone_Glycosides_Sources_Bioactivities_and_Spectroscopic_Features
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b13423743#visamminol-3-o-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b13423743#visamminol-3-o-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b13423743#visamminol-3-o-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b13423743#visamminol-3-o-glucoside-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13423743?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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